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Compound of Interest

Compound Name:
4,4-Dimethoxytetrahydropyran-3-

one

Cat. No.: B2841756 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

An in-depth review of available safety and handling information has revealed a significant data

gap for the chemical compound 4,4-Dimethoxytetrahydropyran-3-one. At present, a specific

and verified Safety Data Sheet (SDS) or comprehensive toxicological and handling data for this

exact molecule could not be located through extensive searches.

The majority of publicly accessible safety databases and supplier information provide data for a

structurally different compound, 2,5-Dimethoxytetrahydrofuran (CAS No. 696-59-3). It is

imperative to recognize that these are distinct chemical entities with different molecular

structures, and therefore, they are likely to possess different reactivity profiles, toxicological

properties, and handling requirements.

The Dangers of Chemical Misidentification

Extrapolating safety protocols from one chemical to another, even with similar naming

conventions, is a scientifically unsound and hazardous practice. Differences in functional

groups and their positions within a molecule can drastically alter its physical, chemical, and

biological properties. Relying on data for 2,5-Dimethoxytetrahydrofuran to handle 4,4-
Dimethoxytetrahydropyran-3-one could lead to unforeseen risks and inadequate safety

measures.
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In the absence of specific safety data for 4,4-Dimethoxytetrahydropyran-3-one, it is crucial to

treat the substance as a compound with unknown toxicity and hazards. The following

precautionary principles should be rigorously applied:

Assume High Hazard: Until proven otherwise, handle the compound with the highest level of

precaution. Assume it is toxic, flammable, and an irritant.

Engineering Controls: All manipulations should be conducted in a certified chemical fume

hood to prevent inhalation of vapors or dust.

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This

includes, at a minimum:

Chemical-resistant gloves (inspect before use).

Safety glasses and a face shield.

A flame-retardant laboratory coat.

Avoid Exposure: Take all necessary steps to prevent contact with skin and eyes and to avoid

inhalation of any vapors or mists.

Small-Scale Operations: Initial work should be conducted on the smallest possible scale to

minimize the potential impact of any unforeseen reactions or exposures.

Waste Disposal: All waste materials should be treated as hazardous waste and disposed of

in accordance with local, regional, and national regulations.

Path Forward and Recommendation

Due to this critical lack of specific safety information, this guide cannot provide detailed, verified

protocols for the safe handling of 4,4-Dimethoxytetrahydropyran-3-one.

It is strongly recommended that any organization intending to synthesize or use this compound

first perform a thorough hazard analysis and, if necessary, commission toxicological studies to

establish a baseline safety profile. Researchers should seek to obtain a verified Safety Data

Sheet from the compound's manufacturer or supplier.
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Proceeding with the use of 4,4-Dimethoxytetrahydropyran-3-one without this fundamental

safety information would pose an unacceptable risk to the health and safety of laboratory

personnel.

To cite this document: BenchChem. [Critical Safety Information Gap: 4,4-
Dimethoxytetrahydropyran-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2841756#4-4-dimethoxytetrahydropyran-3-one-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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